Cas no 1363383-35-0 (5-bromo-2-methyl-7-nitro-indazole)

5-bromo-2-methyl-7-nitro-indazole structure
1363383-35-0 structure
Product Name:5-bromo-2-methyl-7-nitro-indazole
CAS No:1363383-35-0
MF:C8H6BrN3O2
MW:256.056140422821
MDL:MFCD21642023
CID:3163838
PubChem ID:72208007
Update Time:2025-04-21

5-bromo-2-methyl-7-nitro-indazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-methyl-7-nitro-2H-indazole
    • 5-BROMO-2-METHYL-7-NITRO-1H-INDAZOLE
    • 5-Bromo-2-methyl-7-nitro-indazole
    • PB37476
    • SB19911
    • FCH1566195
    • AK173737
    • 2H-Indazole, 5-bromo-2-methyl-7-nitro-
    • P12965
    • MFCD21642023
    • AKOS025396145
    • 5-bromo-2-methyl-7-nitroindazole
    • AS-51566
    • CS-0050611
    • 1363383-35-0
    • 5-bromo-2-methyl-7-nitro-indazole
    • MDL: MFCD21642023
    • Inchi: 1S/C8H6BrN3O2/c1-11-4-5-2-6(9)3-7(12(13)14)8(5)10-11/h2-4H,1H3
    • InChI Key: VCQVEMOPFJMGMH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C2C(C=1)=CN(C)N=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 254.96434g/mol
  • Monoisotopic Mass: 254.96434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 2.1

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